Cas no 918817-90-0 (2-(Butylamino)hexadecanoic acid)
918817-90-0 structure
Product Name:2-(Butylamino)hexadecanoic acid
CAS No:918817-90-0
MF:C20H41NO2
MW:327.545046567917
CID:770359
Update Time:2023-08-03
2-(Butylamino)hexadecanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Hexadecanoic acid, 2-(butylamino)-
- 2-(butylamino)hexadecanoic acid
- 2-(Butylamino)hexadecanoic acid
-
- Inchi: 1S/C20H41NO2/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-19(20(22)23)21-18-6-4-2/h19,21H,3-18H2,1-2H3,(H,22,23)
- InChI Key: ZCZITWAXBDPDET-UHFFFAOYSA-N
- SMILES: OC(C(CCCCCCCCCCCCCC)NCCCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 18
- Complexity: 256
- Topological Polar Surface Area: 49.3
2-(Butylamino)hexadecanoic acid Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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